Cas no 108123-63-3 (3-Nonylpyridine)

• Product Name: 3-Nonylpyridine
• CAS No: 108123-63-3
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 1032054
• PubChem ID: 13816259
• Update Time: 2025-05-22

3-Nonylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Nonylpyridine
• 3-nonyl-pyridine
• AGN-PC-00O3UZ
• AK123344
• KB-236730
• Pyridine, 3-nonyl-
• SureCN6115279
• 108123-63-3
• DTXSID50550429
• SCHEMBL6115279

• Inchi： 1S/C14H23N/c1-2-3-4-5-6-7-8-10-14-11-9-12-15-13-14/h9,11-13H,2-8,10H2,1H3
• InChI Key： ORKUMIPWDRAQES-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)CCCCCCCCC

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Nonylpyridine

Comprehensive Overview of 3-Nonylpyridine (CAS No. 108123-63-3): Properties, Applications, and Industry Insights

3-Nonylpyridine (CAS No. 108123-63-3) is a specialized organic compound belonging to the pyridine derivative family, widely recognized for its unique chemical structure and versatile applications. With the growing demand for high-performance surfactants and corrosion inhibitors, this compound has garnered significant attention in industrial and research sectors. Its molecular formula, C14H23N, features a pyridine ring substituted with a nonyl group, contributing to its amphiphilic properties and solubility characteristics.

The compound's CAS number 108123-63-3 serves as a critical identifier in chemical databases, ensuring accurate classification and regulatory compliance. Researchers frequently search for "3-Nonylpyridine solubility" or "108123-63-3 synthesis method," reflecting the compound's technical relevance. Recent studies highlight its role in green chemistry applications, particularly as a bio-based solvent alternative, aligning with global sustainability trends. The non-polar tail and polar head group structure make it valuable for micelle formation and phase-transfer catalysis.

In material science, 3-Nonylpyridine demonstrates exceptional performance as a ligand precursor for metal-organic frameworks (MOFs) and coordination polymers. Its thermal stability (decomposition temperature >200°C) and compatibility with non-aqueous systems make it suitable for advanced lubricant formulations. Industry reports indicate rising queries about "3-Nonylpyridine price per kg" and "108123-63-3 suppliers," driven by expanding applications in petroleum additives and electronic chemicals.

From an analytical perspective, GC-MS analysis of 3-Nonylpyridine reveals characteristic fragmentation patterns that aid in quality control. The compound's logP value (approximately 4.2) suggests significant lipophilicity, explaining its efficacy in extraction processes. Environmental studies focus on its biodegradation pathways, addressing concerns about "3-Nonylpyridine environmental impact" – a trending search phrase among regulatory specialists.

The pharmaceutical industry explores 108123-63-3 as a potential chiral auxiliary in asymmetric synthesis, with patent literature documenting its use in pharmaceutical intermediates. Its low acute toxicity (LD50 >2000 mg/kg in rodent studies) facilitates handling under standard laboratory conditions. Quality specifications typically require ≥98% purity, with HPLC purity testing being a common analytical requirement.

Emerging applications include its use in ionic liquid formulations for battery electrolytes, responding to the electric vehicle industry's demand for high-temperature stable electrolytes. The compound's hydrogen bonding capacity and non-coordinating anion properties make it particularly suitable for these advanced energy storage systems. Technical forums frequently discuss "3-Nonylpyridine vs. other pyridine derivatives" when evaluating cost-performance ratios for specific applications.

Manufacturing processes for CAS 108123-63-3 typically involve alkylation of pyridine under controlled conditions, with recent process optimizations focusing on catalyst selection and waste minimization. The global market shows regional variations, with Asia-Pacific emerging as a major production hub due to established fine chemical infrastructure. Safety data sheets emphasize standard organic compound handling protocols, including proper ventilation and personal protective equipment usage.

Future research directions for 3-Nonylpyridine include exploration of its photophysical properties for OLED applications and development of derivatization techniques to enhance functionality. The compound's balance between hydrophobicity and polar interaction capacity continues to inspire innovation across multiple scientific disciplines, ensuring its ongoing relevance in specialty chemical markets.